Cas no 52616-59-8 ( )

• Product Name: &nbsp
• CAS No: 52616-59-8
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 937189
• PubChem ID: 315319
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-benzylsulfanyl-2-methylpropanoic acid
• S-benzyl-2-methyl-dl-cysteine
• DL-Cysteine, 2-methyl-S-(phenylmethyl)-
• (RS)-2-Amino-3-benzylsulfanyl-2-methyl-propionic acid
• SCHEMBL4092212
• 53267-52-0
• AKOS011208100
• NSC-240400
• 52616-59-8
• GPRLUSIRSONVHX-UHFFFAOYSA-N
• NSC240400
•  

• Inchi： 1S/C11H15NO2S/c1-11(12,10(13)14)8-15-7-9-5-3-2-4-6-9/h2-6H,7-8,12H2,1H3,(H,13,14)
• InChI Key： GPRLUSIRSONVHX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(C(=O)O)(C)N

Computed Properties

• Exact Mass: 225.08245
• Monoisotopic Mass: 225.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.223g/cm3
• Boiling Point: 382.9ºC at 760 mmHg
• Flash Point: 185.4ºC
• Refractive Index: 1.597
• PSA: 63.32
• LogP: 2.42210